Cas no 1114853-04-1 (2-(2,4-dimethylbenzoyl)-4-(4-ethylphenyl)-6-fluoro-4H-1lambda6,4-benzothiazine-1,1-dione)

2-(2,4-dimethylbenzoyl)-4-(4-ethylphenyl)-6-fluoro-4H-1lambda6,4-benzothiazine-1,1-dione structure
1114853-04-1 structure
Product Name:2-(2,4-dimethylbenzoyl)-4-(4-ethylphenyl)-6-fluoro-4H-1lambda6,4-benzothiazine-1,1-dione
CAS No:1114853-04-1
MF:C25H22FNO3S
MW:435.510488986969
CID:5387677
Update Time:2025-08-02

2-(2,4-dimethylbenzoyl)-4-(4-ethylphenyl)-6-fluoro-4H-1lambda6,4-benzothiazine-1,1-dione Chemical and Physical Properties

Names and Identifiers

    • (2,4-dimethylphenyl)[4-(4-ethylphenyl)-6-fluoro-1,1-dioxido-4H-1,4-benzothiazin-2-yl]methanone
    • 2-(2,4-dimethylbenzoyl)-4-(4-ethylphenyl)-6-fluoro-4H-1lambda6,4-benzothiazine-1,1-dione
    • Inchi: 1S/C25H22FNO3S/c1-4-18-6-9-20(10-7-18)27-15-24(25(28)21-11-5-16(2)13-17(21)3)31(29,30)23-12-8-19(26)14-22(23)27/h5-15H,4H2,1-3H3
    • InChI Key: IRYPEJRBELQTPJ-UHFFFAOYSA-N
    • SMILES: C(C1=CC=C(C)C=C1C)(C1=CN(C2=CC=C(CC)C=C2)C2=CC(F)=CC=C2S1(=O)=O)=O

Experimental Properties

  • Density: 1.296±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 610.5±55.0 °C(Predicted)
  • pka: -7.14±0.40(Predicted)

2-(2,4-dimethylbenzoyl)-4-(4-ethylphenyl)-6-fluoro-4H-1lambda6,4-benzothiazine-1,1-dione Pricemore >>

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Additional information on 2-(2,4-dimethylbenzoyl)-4-(4-ethylphenyl)-6-fluoro-4H-1lambda6,4-benzothiazine-1,1-dione

Compound CAS No. 1114853-04-1: 2-(2,4-Dimethylbenzoyl)-4-(4-Ethylphenyl)-6-Fluoro-4H-1λ6,4-Benzo thiazine-1,1-Dione

The compound 2-(2,4-Dimethylbenzoyl)-4-(4-Ethylphenyl)-6-Fluoro-4H-1λ6,4-Benzo thiazine-1,1-Dione, identified by the CAS registry number CAS No. 1114853-04-1, is a complex organic molecule with significant potential in various fields of chemical research and application. This compound belongs to the class of benzo thiazines, which are known for their unique structural properties and diverse functional groups. The presence of multiple substituents, such as the dimethylbenzoyl group, ethylphenyl group, and fluoro substituent, contributes to its intricate molecular architecture and functional versatility.

Recent studies have highlighted the importance of benzo thiazines in drug discovery and material science. The compound's structure suggests potential applications in pharmaceuticals due to its ability to interact with biological targets through various non-covalent interactions. For instance, the dimethylbenzoyl group may enhance lipophilicity, while the ethylphenyl group could improve solubility and bioavailability. Additionally, the fluoro substituent introduces electronic effects that could modulate the compound's reactivity and selectivity in biological systems.

From a synthetic perspective, the preparation of CAS No. 1114853-04-1 involves multi-step organic synthesis techniques. Researchers have employed strategies such as Friedel-Crafts acylation and nucleophilic substitution to construct the benzo thiazine core. The optimization of reaction conditions has been a focal point in recent studies to achieve high yields and purity levels. Advanced characterization techniques like NMR spectroscopy and mass spectrometry have been instrumental in confirming the compound's structure and purity.

In terms of applications, this compound has shown promise in preliminary biological assays. Studies indicate that it may exhibit anti-inflammatory or antioxidant properties due to its structural similarity to known bioactive molecules. Furthermore, its unique electronic properties make it a candidate for use in organic electronics or as a precursor for advanced materials.

The development of efficient synthetic routes for CAS No. 1114853-04-1 continues to be an area of active research. Scientists are exploring green chemistry approaches to minimize environmental impact while maintaining high yields. These efforts align with global trends toward sustainable chemical synthesis and responsible resource management.

In conclusion, CAS No. 1114853-04-1, or 2-(2,4-Dimethylbenzoyl)-4-(4-Ethylphenyl)-6-Fluoro-4H-λ6-Benzo thiazine, represents a valuable addition to the landscape of organic compounds with multifaceted applications across various disciplines. Its intricate structure and functional groups provide a foundation for further exploration into its potential uses in medicine, materials science, and beyond.

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